Cas no 1805066-20-9 (3-Fluoro-5-methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 3-Fluoro-5-methoxy-2-(trifluoromethyl)pyridine
• CAS No: 1805066-20-9
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 4802331
• Update Time: 2025-05-24

3-Fluoro-5-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-methoxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F4NO/c1-13-4-2-5(8)6(12-3-4)7(9,10)11/h2-3H,1H3
• InChI Key： AEQXISLYPFEBNP-UHFFFAOYSA-N
• SMILES： FC1=CC(=CN=C1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.8
• Topological Polar Surface Area: 22.1

Additional information on 3-Fluoro-5-methoxy-2-(trifluoromethyl)pyridine

Professional Introduction to 3-Fluoro-5-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1805066-20-9)

3-Fluoro-5-methoxy-2-(trifluoromethyl)pyridine, with the CAS number 1805066-20-9, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic aromatic compound features a pyridine core substituted with fluorine, methoxy, and trifluoromethyl groups, which endow it with unique electronic and steric properties. These characteristics make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural configuration of 3-fluoro-5-methoxy-2-(trifluoromethyl)pyridine plays a crucial role in its applications. The presence of the fluoro group introduces electron-withdrawing effects, influencing the reactivity and electronic properties of the molecule. Similarly, the methoxy group provides a hydrophilic moiety, enhancing solubility and interaction with biological targets. The trifluoromethyl group further contributes to metabolic stability and lipophilicity, making it an attractive scaffold for drug development.

In recent years, this compound has garnered attention in medicinal chemistry due to its potential as a building block for pharmacophores. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in creating kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The pyridine ring's versatility allows for further functionalization, enabling the design of molecules with tailored biological activities.

The pharmaceutical industry has been particularly interested in derivatives of 3-fluoro-5-methoxy-2-(trifluoromethyl)pyridine due to its ability to enhance drug-like properties such as bioavailability and selectivity. Recent advances in computational chemistry have facilitated the rapid design and optimization of such derivatives. By employing molecular modeling techniques, scientists can predict the binding affinity of these compounds to biological targets, streamlining the drug discovery process.

One notable application of this compound is in the development of antiviral agents. The unique electronic distribution induced by the substituents makes it an effective inhibitor of viral proteases and polymerases. Current research is exploring its potential in combating emerging viral threats, where rapid development of antiviral drugs is paramount. The compound's stability under various conditions also makes it suitable for formulation into long-lasting medications.

The agrochemical sector has also recognized the value of 3-fluoro-5-methoxy-2-(trifluoromethyl)pyridine. Its derivatives have shown promise as intermediates in synthesizing pesticides with improved efficacy and environmental safety. The incorporation of fluorine and methoxy groups enhances the binding affinity to biological targets in pests while minimizing toxicity to non-target organisms. This aligns with global efforts to develop sustainable agricultural practices.

Synthetic methodologies for producing 3-fluoro-5-methoxy-2-(trifluoromethyl)pyridine have seen significant advancements. Modern synthetic routes often involve transition metal-catalyzed reactions, which offer high selectivity and yield. These methods not only improve efficiency but also reduce waste, making them more environmentally friendly. The growing emphasis on green chemistry principles has spurred innovation in this area.

The compound's role in material science is another emerging field of interest. Its electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Researchers are exploring its potential in creating novel materials with applications in flexible electronics and solar cells. The ability to fine-tune its properties through substitution patterns opens up diverse possibilities in this domain.

Ethical considerations are paramount when developing new chemical entities like 3-fluoro-5-methoxy-2-(trifluoromethyl)pyridine. Ensuring that synthetic pathways are sustainable and that derivatives are safe for their intended use are critical priorities. Collaborative efforts between academia and industry are essential to address these challenges effectively.

In conclusion, 3-fluoro-5-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1805066-20-9) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable the design of molecules with enhanced biological activity and material properties. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in addressing global challenges.